Cas no 1341086-91-6 (3-(3-fluorophenoxy)propane-1-sulfonyl chloride)

• Product Name: 3-(3-fluorophenoxy)propane-1-sulfonyl chloride
• CAS No: 1341086-91-6
• MF: C₉H₁₀ClFO₃S
• MW: 252.690304279327
• CID: 5901576
• PubChem ID: 64201044
• Update Time: 2025-06-28

3-(3-fluorophenoxy)propane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluorophenoxy)propane-1-sulfonyl chloride
• 1341086-91-6
• EN300-1144366
• AKOS013521087

• Inchi： 1S/C9H10ClFO3S/c10-15(12,13)6-2-5-14-9-4-1-3-8(11)7-9/h1,3-4,7H,2,5-6H2
• InChI Key： FVYQFENJPONTDZ-UHFFFAOYSA-N
• SMILES： ClS(CCCOC1C=CC=C(C=1)F)(=O)=O

Computed Properties

• Exact Mass: 252.0023212g/mol
• Monoisotopic Mass: 252.0023212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 51.8Ų

Additional information on 3-(3-fluorophenoxy)propane-1-sulfonyl chloride

Professional Introduction to Compound with CAS No. 1341086-91-6 and Product Name: 3-(3-fluorophenoxy)propane-1-sulfonyl chloride

The compound with the CAS number 1341086-91-6 and the product name 3-(3-fluorophenoxy)propane-1-sulfonyl chloride represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a fluorophenyl group and a sulfonyl chloride moiety in its molecular structure imparts distinct reactivity and biological activity, making it a valuable intermediate in synthetic chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for novel compounds that exhibit enhanced efficacy and reduced side effects. Among these, sulfonyl chlorides have emerged as pivotal intermediates due to their ability to participate in various chemical transformations, including nucleophilic substitution reactions. The 3-(3-fluorophenoxy)propane-1-sulfonyl chloride compound, with its well-defined stereochemistry and electronic distribution, offers a versatile platform for the synthesis of biologically active molecules.

One of the most compelling aspects of this compound is its role in the development of fluorinated sulfonyl derivatives, which have shown promise in various therapeutic areas. Fluoro-substituted compounds are renowned for their improved metabolic stability, lipophilicity, and binding affinity to biological targets. The fluorophenyl group in 3-(3-fluorophenoxy)propane-1-sulfonyl chloride contributes to these desirable properties, making it an attractive candidate for further exploration.

Recent studies have highlighted the compound's utility in the synthesis of kinase inhibitors, which are critical in the treatment of cancers and inflammatory diseases. The sulfonyl chloride functionality allows for facile introduction of various nucleophiles, enabling the construction of complex molecular architectures. This flexibility has been leveraged to develop novel inhibitors that target specific enzymatic pathways involved in disease progression.

The structural features of 3-(3-fluorophenoxy)propane-1-sulfonyl chloride also make it a valuable tool in medicinal chemistry research. The presence of both a hydrophobic aromatic ring and an electron-withdrawing sulfonyl group creates a balance between solubility and binding affinity. This balance is crucial for designing compounds that can effectively interact with biological targets while maintaining pharmacokinetic favorability.

In addition to its role as an intermediate, this compound has been investigated for its potential applications in materials science. The unique electronic properties conferred by the fluorophenyl group have been exploited in the development of organic electronic materials, including light-emitting diodes (LEDs) and organic photovoltaics. These applications underscore the broad utility of this compound beyond traditional pharmaceuticals.

The synthesis of 3-(3-fluorophenoxy)propane-1-sulfonyl chloride involves a multi-step process that highlights the ingenuity of modern synthetic chemistry. Key steps include the halogenation of a phenol derivative followed by sulfonylation using phosphorus pentachloride. The reaction conditions are carefully optimized to ensure high yield and purity, which are essential for pharmaceutical applications.

From a regulatory perspective, the handling and use of this compound must adhere to stringent safety protocols to ensure worker safety and environmental protection. While it is not classified as a hazardous material under current regulations, proper storage and handling procedures are necessary to prevent degradation or unintended reactions.

The future prospects for 3-(3-fluorophenoxy)propane-1-sulfonyl chloride are promising, with ongoing research exploring its potential in new therapeutic areas. Advances in computational chemistry and high-throughput screening techniques are expected to accelerate the discovery of novel derivatives with enhanced properties. These efforts will likely lead to new breakthroughs in drug development and therapeutic innovation.

In conclusion, 3-(3-fluorophenoxy)propane-1-sulfonyl chloride represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features, combined with its versatility as an intermediate, make it a valuable asset for researchers working on drug discovery and development. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in addressing complex diseases and improving patient outcomes.